Cas no 112966-26-4 ((R)-(4-Chlorophenyl)(pyridin-2-yl)methanol)

(R)-(4-Chlorophenyl)(pyridin-2-yl)methanol structure
112966-26-4 structure
Product Name:(R)-(4-Chlorophenyl)(pyridin-2-yl)methanol
CAS No:112966-26-4
MF:C12H10ClNO
MW:219.666902065277
CID:62991
PubChem ID:12752354
Update Time:2025-04-18

(R)-(4-Chlorophenyl)(pyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (R)-(4-Chlorophenyl)(pyridin-2-yl)methanol
    • (RS)-(4-Chlorophenyl)(pyridin-2-yl)methanol
    • AKOS025402254
    • (R)-(4-chlorophenyl)-pyridin-2-ylmethanol
    • AC-6929
    • 112966-26-4
    • SCHEMBL21542538
    • Inchi: 1S/C12H10ClNO/c13-10-6-4-9(5-7-10)12(15)11-3-1-2-8-14-11/h1-8,12,15H/t12-/m1/s1
    • InChI Key: ZFUPOFQRQNJDNS-GFCCVEGCSA-N
    • SMILES: ClC1C=CC(=CC=1)[C@H](C1C=CC=CN=1)O

Computed Properties

  • Exact Mass: 219.0452
  • Monoisotopic Mass: 219.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 33.1A^2

Experimental Properties

  • Density: 1.275
  • Boiling Point: 364.3 °C at 760 mmHg
  • Flash Point: 364.3 °C at 760 mmHg
  • Refractive Index: 1.614
  • PSA: 33.12
  • LogP: 2.81670
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